Cas no 117710-98-2 (3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI))

3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) structure
117710-98-2 structure
Product Name:3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
CAS No:117710-98-2
MF:C11H17F3O
MW:222.247294187546
CID:213180
PubChem ID:6443369
Update Time:2025-04-19

3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Decen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
    • (Z)-1,1,1-trifluoro-4-methyldec-3-en-2-one
    • 117710-98-2
    • Inchi: 1S/C11H17F3O/c1-3-4-5-6-7-9(2)8-10(15)11(12,13)14/h8H,3-7H2,1-2H3/b9-8-
    • InChI Key: MGJCDXSUBHKEEQ-HJWRWDBZSA-N
    • SMILES: FC(C(/C=C(/C)\CCCCCC)=O)(F)F

Computed Properties

  • Exact Mass: 222.12321
  • Monoisotopic Mass: 222.12314965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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